Cas no 2418673-84-2 ((4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine)

• Product Name: (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine
• CAS No: 2418673-84-2
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• MDL: MFCD32678825
• CID: 5676870
• PubChem ID: 154577709
• Update Time: 2025-05-20

(4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2418673-84-2
• EN300-26675964
• [(4-bromo-3-fluorophenyl)methyl][(1,3-dioxan-2-yl)methyl]amine
• (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine

• MDL： MFCD32678825
• Inchi： 1S/C12H15BrFNO2/c13-10-3-2-9(6-11(10)14)7-15-8-12-16-4-1-5-17-12/h2-3,6,12,15H,1,4-5,7-8H2
• InChI Key： HIWJCXMZJFCLKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CNCC1OCCCO1

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine

In-Depth Analysis of (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine (CAS No. 2418673-84-2)

The compound (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine (CAS No. 2418673-84-2) is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-bromo-3-fluorophenyl group and a 1,3-dioxan-2-yl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel fluorinated and brominated compounds in drug discovery.

One of the key reasons for the rising interest in (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine is its role in the development of central nervous system (CNS) targeting agents. The presence of both fluorine and bromine atoms enhances the molecule's ability to interact with biological targets, improving pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where halogenated compounds are increasingly used to optimize drug efficacy and safety.

From a synthetic chemistry perspective, CAS No. 2418673-84-2 serves as a versatile building block. Its 1,3-dioxane ring offers stability and solubility, while the 4-bromo-3-fluorophenyl group provides a reactive site for further functionalization. This dual functionality makes it a preferred choice for researchers working on heterocyclic compounds and small-molecule libraries for high-throughput screening.

The agrochemical industry has also shown interest in (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine, particularly in the development of next-generation pesticides. The incorporation of fluorine and bromine atoms can enhance the bioactivity and environmental stability of agrochemicals, addressing the need for more sustainable crop protection solutions. This is especially relevant given the increasing global focus on precision agriculture and reduced chemical footprints.

In terms of market dynamics, the demand for CAS No. 2418673-84-2 is expected to grow, driven by its applications in pharmaceutical intermediates and agrochemical research. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial laboratories. Additionally, the compound's compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—further boosts its appeal in modern chemical enterprises.

For researchers exploring structure-activity relationships (SAR), (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine offers a compelling case study. Its modular design allows for systematic modifications, enabling the study of how specific functional groups influence biological activity. This is particularly valuable in the context of drug repurposing and fragment-based drug design, two hot topics in contemporary pharmaceutical research.

Safety and handling of CAS No. 2418673-84-2 follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers should also consider its solubility profile—it is moderately soluble in common organic solvents like dichloromethane and tetrahydrofuran, which facilitates its use in various synthetic applications.

Looking ahead, the versatility of (4-bromo-3-fluorophenyl)methyl(1,3-dioxan-2-yl)methylamine positions it as a key player in the development of innovative chemical solutions. Whether in medicinal chemistry, agrochemical innovation, or material science, this compound exemplifies the intersection of molecular design and practical utility. As research continues to uncover new applications, its significance in the chemical industry is poised to expand even further.